Cas no 1433-27-8 (1-(tert-Butyl)-3-ethylcarbodiimide)

• Product Name: 1-(tert-Butyl)-3-ethylcarbodiimide
• CAS No: 1433-27-8
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 98406
• PubChem ID: 24866701
• Update Time: 2025-06-10

1-(tert-Butyl)-3-ethylcarbodiimide Chemical and Physical Properties

Names and Identifiers

• 1-Tert-Butyl-3 ethylcarbodimide
• 1-(TERT-BUTYL)-3-ETHYLCARBODIIMIDE
• 1-TERT-BUTYL-3-ETHYLCARBODIIMIDE
• N'-tert-butyl-N-ethylmethanediimine
• N-(Ethylcarbonimidoyl)-2-methyl-2-propanamine
• N-ethyl-N'-tert-butylcarbodiimide
• N-tert-butyl-N'-ethylcarbodiimide
• N-tert-butyl-N'-ethylpropionamidine
• 1-Ethyl-3-tert-butylcarbodiimide
• N-Ethyl-N'-(tert-butyl)carbodiimide
• N-((ethyliMino)Methylene)-2-Methylpropan-2-aMine
• 1-tert-Butyl-3-ethylcarbodiiMide 99%
• TBEC
• 1433-27-8
• 1-tert-Butyl-3-ethylcarbodiimide, 99%
• [(tert-butylimino)methylidene](ethyl)amine
• SCHEMBL531924
• ethyl dimethylethylcarbodiimide
• AXTNYCDVWRSOCU-UHFFFAOYSA-N
• J-650109
• N/'-tert-butyl-N-ethylmethanediimine
• J-801014
• MFCD00209556
• J-670015
• AKOS015909616
• DTXSID50404675
• DB-250489
• G78071
• N\\'-tert-butyl-N-ethylmethanediimine
• 1-(tert-Butyl)-3-ethylcarbodiimide

• MDL： MFCD00209556
• Inchi： 1S/C7H14N2/c1-5-8-6-9-7(2,3)4/h5H2,1-4H3
• InChI Key： AXTNYCDVWRSOCU-UHFFFAOYSA-N
• SMILES： N(=C=NCC)C(C)(C)C

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.814 g/mL at 25 °C(lit.)
• Boiling Point: 137-139 °C(lit.)
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.432(lit.)
• PSA: 24.72000
• LogP: 1.97870
• Solubility: Not determined

1-(tert-Butyl)-3-ethylcarbodiimide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10

Additional information on 1-(tert-Butyl)-3-ethylcarbodiimide

Comprehensive Guide to 1-(tert-Butyl)-3-ethylcarbodiimide (CAS No. 1433-27-8): Properties, Applications, and Industry Trends

1-(tert-Butyl)-3-ethylcarbodiimide, with the CAS number 1433-27-8, is a specialized organic compound widely recognized for its role as a coupling agent in peptide synthesis and other biochemical applications. This carbodiimide derivative is particularly valued for its efficiency in facilitating amide bond formation, a critical step in the production of peptides, proteins, and other biomolecules. Its unique structure, featuring a tert-butyl group and an ethyl moiety, enhances its stability and reactivity, making it a preferred choice in both academic and industrial settings.

In recent years, the demand for 1-(tert-Butyl)-3-ethylcarbodiimide has surged due to its applications in drug discovery, bioconjugation, and materials science. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. The compound's compatibility with water-soluble reagents and its ability to minimize side reactions have further cemented its reputation as a versatile tool in modern chemistry.

One of the most frequently asked questions about CAS No. 1433-27-8 revolves around its comparison to other carbodiimide coupling agents, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DCC (Dicyclohexylcarbodiimide). While these compounds share similar functions, 1-(tert-Butyl)-3-ethylcarbodiimide offers distinct advantages, including improved solubility in organic solvents and reduced tendency to form byproducts. These properties make it particularly suitable for high-throughput synthesis and automated peptide production, which are key focus areas in pharmaceutical research.

The synthesis and handling of 1-(tert-Butyl)-3-ethylcarbodiimide require careful attention to reaction conditions and storage protocols. Proper anhydrous conditions are essential to maintain its stability, and it is often stored under inert gas to prevent degradation. These precautions ensure consistent performance in applications such as protein crosslinking, polymer modification, and the preparation of biocompatible materials.

From an industrial perspective, the compound's role in biopharmaceutical manufacturing has garnered significant interest. With the rise of personalized medicine and biologics, the need for efficient and scalable coupling agents has never been greater. 1-(tert-Butyl)-3-ethylcarbodiimide is increasingly being adopted in the production of antibody-drug conjugates (ADCs) and other targeted therapies, where precision and reliability are paramount.

Looking ahead, advancements in catalytic systems and process optimization are expected to further enhance the utility of CAS No. 1433-27-8. Innovations such as flow chemistry and microwave-assisted synthesis are being explored to maximize yields and reduce waste, addressing the growing emphasis on sustainable chemical practices. As the field evolves, this compound is poised to remain a cornerstone of modern synthetic chemistry.